Cas no 2447-70-3 (2H,12H-12a,2,7a-(Epoxyethanylylidene)indolo[2,3-a]quinolizine-15-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-12-methyl-, methyl ester,(2S,3E,7aS,12aS,12bS,15R)- (9CI))

• Product Name: 2H,12H-12a,2,7a-(Epoxyethanylylidene)indolo[2,3-a]quinolizine-15-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-12-methyl-, methyl ester,(2S,3E,7aS,12aS,12bS,15R)- (9CI)
• CAS No: 2447-70-3
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 283093
• PubChem ID: 5478100
• Update Time: 2025-04-19

2H,12H-12a,2,7a-(Epoxyethanylylidene)indolo[2,3-a]quinolizine-15-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-12-methyl-, methyl ester,(2S,3E,7aS,12aS,12bS,15R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,12H-12a,2,7a-(Epoxyethanylylidene)indolo[2,3-a]quinolizine-15-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-12-methyl-, methyl ester,(2S,3E,7aS,12aS,12bS,15R)- (9CI)
• Pseudoakuammigine
• (16R)-2β,17-epoxy-1-methyl-1,2-dihydro-akuammilane-16-carboxylic acid methyl ester
• 2H,12H-12a,2,7a-(Epoxyethanylylidene)indolo[2,3-a]quinolizine-15-carboxylicacid, 3-ethylidene-...
• 2H,12H-12a,2,7a-(Epoxyethanylylidene)indolo[2,3-a]quinolizine-15-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-12-meth
• Deoxyakuammine
• [ "" ]
• NSC381082
• 2447-70-3
• DTXSID701336401
• 4H,9H-6,3,8a-Ethanylylideneazocino[4',5':3,4]furo[2,3-b]indole-6a(7H)-carboxylic acid, 5-ethylidene-1,2,5,6-tetrahydro-9-methyl-, methyl ester, (5Z)-
• 1,2-Dihydro-1-methyl-2beta,16-(epoxymethano)akuammilan-17-oic acid methyl ester
• methyl (14Z)-14-ethylidene-2-methyl-18-oxa-2, 12-diazahexacyclo[13.3.2.01, 9.03, 8.09, 16.012, 19]icosa-3, 5, 7-triene-16-carboxylate
• CHEMBL1989877
• NSC-381082
• 1,2-Dihydro-1-methyl-2
• methyl (Z)-ethylidene(methyl)[?]carboxylate
• methyl (14Z)-14-ethylidene-2-methyl-18-oxa-2,12-diazahexacyclo[13.3.2.01,9.03,8.09,16.012,19]icosa-3,5,7-triene-16-carboxylate
• A,16-(epoxymethano)akuammilan-17-oic acid methyl ester
• AKOS032948919
• UNII-674R7808HC
• NSC 381082
• 674R7808HC
• AKOS040744621
• 2H,12H-12A,2,7A-(EPOXYETHANYLYLIDENE)INDOLO(2,3-A)QUINOLIZINE-15-CARBOXYLIC ACID, 3-ETHYLIDENE-1,3,4,6,7,12B-HEXAHYDRO-12-METHYL-, METHYL ESTER, (2S,3E,7AS,12AS,12BS,15R)-
• .OMEGA.-AKUAMMIGINE
• Akuammine, 10-deoxy-

• Inchi： 1S/C22H26N2O3/c1-4-14-12-24-10-9-21-15-7-5-6-8-17(15)23(2)22(21)18(24)11-16(14)20(21,13-27-22)19(25)26-3/h4-8,16,18H,9-13H2,1-3H3/b14-4+
• InChI Key： HAGBWVNSVWLTKY-LNKIKWGQSA-N
• SMILES： O1CC2(C(=O)OC)C3/C(=C/C)/CN4CCC52C2C=CC=CC=2N(C)C15C4C3

Computed Properties

• Exact Mass: 366.19400
• Monoisotopic Mass: 366.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Color/Form: Powder
• PSA: 42.01000
• LogP: 2.31710

2H,12H-12a,2,7a-(Epoxyethanylylidene)indolo[2,3-a]quinolizine-15-carboxylicacid, 3-ethylidene-1,3,4,6,7,12b-hexahydro-12-methyl-, methyl ester,(2S,3E,7aS,12aS,12bS,15R)- (9CI) Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Corynanthean-type alkaloids Corynanthean-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Corynanthean-type alkaloids